1,9,16-Heptadecatriene-4,6-diyne-3,8-diol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,9,16-Heptadecatriene-4,6-diyne-3,8-diol is a natural product found in Artemisia campestris, Neopanax arboreus, and other organisms with data available.
Scientific Research Applications
Cytotoxicity and Anticancer Properties
1,9,16-Heptadecatriene-4,6-diyne-3,8-diol has demonstrated significant cytotoxicity against tumor cells, suggesting potential anticancer properties. This compound was isolated from various natural sources and showed notable activity against L1210 tumor cells (Jung et al., 2002). Similar findings were observed in a study focusing on Dendropanax arboreus, further supporting its cytotoxic effects (Setzer et al., 1995).
Influence on Taste in Carrots
Research has identified that 1,9,16-Heptadecatriene-4,6-diyne-3,8-diol, among other related compounds, contributes significantly to the bitter off-taste in carrots and carrot products. This finding has implications for the food industry, particularly in the production and quality control of carrot-derived products (Czepa & Hofmann, 2004).
Identification in Various Species
The compound has been identified in various species, serving as a chemo-taxonomic marker. For example, it was isolated from the acarid mite, Caloglyphus polyphyllae, helping in the species' identification (Shimizu et al., 1999). Additionally, it's presence in natural sources like Artemisia halodendron has been linked to anti-inflammatory activity (Jin et al., 2019).
Pharmacokinetics and Nutraceutical Properties
An in-silico pharmacokinetics study on 1,9,16-Heptadecatriene-4,6-diyne-3,8-diol highlighted its potential as an anticancer agent and a bioactive component in nutraceuticals, particularly in carrots (Okoli et al., 2019).
Synthesis and Chemical Studies
Various studies have explored the synthesis of this compound and its congeners, contributing to the understanding of its chemical nature and potential applications in different fields, including pharmaceuticals and agriculture (Kumaraswamy & Sadaiah, 2012).
properties
CAS RN |
63898-22-6 |
---|---|
Molecular Formula |
C17H22O2 |
Molecular Weight |
258.35 g/mol |
IUPAC Name |
(3S,8S,9Z)-heptadeca-1,9,16-trien-4,6-diyne-3,8-diol |
InChI |
InChI=1S/C17H22O2/c1-3-5-6-7-8-9-10-14-17(19)15-12-11-13-16(18)4-2/h3-4,10,14,16-19H,1-2,5-9H2/b14-10-/t16-,17-/m0/s1 |
InChI Key |
OLUQMFYBNOJBQQ-RCQSYPNMSA-N |
Isomeric SMILES |
C=CCCCCC/C=C\[C@@H](C#CC#C[C@H](C=C)O)O |
SMILES |
C=CCCCCCC=CC(C#CC#CC(C=C)O)O |
Canonical SMILES |
C=CCCCCCC=CC(C#CC#CC(C=C)O)O |
synonyms |
1,9,16-heptadecatriene-4,6-diyne-3,8-diol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.